Cas no 26096-35-5 (2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol)

• Product Name: 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol
• CAS No: 26096-35-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4642686
• PubChem ID: 67974985
• Update Time: 2025-06-30

2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-ol
• 2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanol
• 2-Oxa-6-azaspiro[3.3]heptane-6-ethanol
• 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol
• PS-17896
• E72953
• MFCD29046407
• SCHEMBL9939528
• EN300-265093
• F2147-2560
• SY213970
• AKOS026677544
• 26096-35-5
• BBA09635

• Inchi： 1S/C7H13NO2/c9-2-1-8-3-7(4-8)5-10-6-7/h9H,1-6H2
• InChI Key： BYZTUEFZDFUKGN-UHFFFAOYSA-N
• SMILES： C1C2(CN(CCO)C2)CO1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol

Comprehensive Overview of 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol (CAS No. 26096-35-5)

2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol, with the CAS number 26096-35-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic structures, which are known for their unique three-dimensional geometries and versatile applications. The presence of both oxa (oxygen) and aza (nitrogen) heteroatoms in its spiro[3.3]heptane core makes it a valuable building block in drug discovery and material science.

In recent years, the demand for spirocyclic compounds like 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol has surged due to their potential in addressing drug delivery challenges and enhancing bioavailability. Researchers are particularly interested in its role as a scaffold for novel therapeutics, especially in the development of central nervous system (CNS) drugs and anti-inflammatory agents. Its rigid yet flexible structure allows for precise molecular interactions, making it a hotspot for medicinal chemistry innovations.

The synthesis of CAS 26096-35-5 involves advanced organic transformation techniques, including ring-closing reactions and catalytic hydrogenation. These methods ensure high purity and yield, which are critical for industrial-scale production. The compound's solubility in polar solvents and stability under physiological conditions further enhance its applicability in formulation development. As a result, it is increasingly being explored in bioconjugation and prodrug design strategies.

From an SEO perspective, queries such as "spirocyclic compounds in drug discovery" and "applications of 2-oxa-6-azaspiro[3.3]heptane derivatives" reflect growing interest in this niche. The compound's relevance to green chemistry and sustainable synthesis also aligns with current trends in environmentally friendly chemical production. Additionally, its potential in personalized medicine and targeted therapy has sparked discussions in academic and industrial forums.

In conclusion, 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-ol (CAS 26096-35-5) represents a cutting-edge intersection of chemical innovation and pharmaceutical advancement. Its multifaceted properties and adaptability to modern research needs position it as a compound of high value in both scientific and commercial domains. Future studies are expected to uncover even broader applications, solidifying its role in next-generation therapeutic and material solutions.